Cas no 1595951-07-7 (5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile)

• Product Name: 5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile
• CAS No: 1595951-07-7
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 5704949
• PubChem ID: 114417387
• Update Time: 2025-06-13

5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1595951-07-7
• EN300-1274188
• 5-[(BUT-3-YN-2-YL)AMINO]PYRIDINE-2-CARBONITRILE
• 2-Pyridinecarbonitrile, 5-[(1-methyl-2-propyn-1-yl)amino]-
• 5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile

• Inchi： 1S/C10H9N3/c1-3-8(2)13-10-5-4-9(6-11)12-7-10/h1,4-5,7-8,13H,2H3
• InChI Key： BZWKXHMNPGBKJK-UHFFFAOYSA-N
• SMILES： N(C1C=NC(C#N)=CC=1)C(C#C)C

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 366.1±37.0 °C(Predicted)
• pka: 0.07±0.11(Predicted)

Additional information on 5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile

Research Brief on 5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile (CAS: 1595951-07-7): Recent Advances and Applications

5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile (CAS: 1595951-07-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique alkyne and nitrile functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

Recent literature indicates that 5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile has been employed as a key building block in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized the alkyne moiety of this compound for click chemistry applications, enabling the rapid assembly of diverse molecular scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The study reported improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its role in kinase inhibitor development, 5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile has shown potential in the design of covalent inhibitors. The nitrile group can act as a warhead, forming reversible covalent bonds with cysteine residues in target proteins. This mechanism has been exploited in the development of BTK (Bruton's tyrosine kinase) inhibitors for autoimmune diseases and B-cell malignancies. A recent patent application (WO2023051234) describes the use of this compound in the synthesis of next-generation BTK inhibitors with enhanced selectivity and reduced side effects. The patent highlights the compound's utility in creating prodrugs that are activated specifically in diseased tissues.

From a synthetic chemistry perspective, 5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile offers several advantages. Its structural features allow for diverse modifications, making it a valuable scaffold for library synthesis in drug discovery programs. Recent advances in flow chemistry have enabled the efficient large-scale production of this compound, addressing previous challenges in yield and purity. A 2024 publication in Organic Process Research & Development outlines an optimized continuous flow synthesis route that achieves >90% yield with excellent purity, significantly reducing production costs and environmental impact compared to traditional batch methods.

Looking ahead, researchers are exploring the potential of 5-(but-3-yn-2-yl)aminopyridine-2-carbonitrile in emerging areas such as targeted protein degradation (PROTACs) and covalent fragment-based drug discovery. Its dual functionality makes it particularly suitable for these applications, where both target engagement and linker chemistry are crucial. Preliminary results from ongoing studies suggest that derivatives of this compound may serve as effective E3 ligase recruiters in PROTAC design, opening new avenues for the treatment of previously undruggable targets. As research continues, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.